Cas no 1003-66-3 (Phenol-OD)

• Product Name: Phenol-OD
• CAS No: 1003-66-3
• MF: C₆H₆O
• MW: 95.1174035072327
• CID: 117335
• PubChem ID: 12205409
• Update Time: 2024-11-26

Phenol-OD Chemical and Physical Properties

Names and Identifiers

• Phenol-d
• Phenol-d₁
• Phenol, OD
• PHENOL-OD
• 4,4 inverted exclamation mark -Sulfonylbisbenzeneamine-D8
• 4,4'-Sulfonylbis-benzen-2,3,5,6-d4-amine
• AG-L-65362
• CTK8F8961
• Dapsone-D8 (Major)
• deuterated 4,4'-diaminodiphenylsulfone
• deuterated phenol
• O-deuterio-phenol
• Phenol, OD1000µg
• Phenol-d1, Isotopic
• D99313
• 1003-66-3
• [(?H)oxy]benzene
• Deuteriooxybenzene
• Phenol-d{1}, 95% (Isotopic)
• Phenol-OD

• MDL： MFCD01073902
• Inchi： 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i/hD
• InChI Key： ISWSIDIOOBJBQZ-DYCDLGHISA-N
• SMILES： O([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 96.05442
• Monoisotopic Mass: 95.048141557g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.082
• Melting Point: 40-42℃
• Boiling Point: 182℃
• PSA: 9.23
• Sensitiveness: Air & Light Sensitive

Phenol-OD Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids